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Compound of Interest

Compound Name: BAY-2413555

Cat. No.: B15619539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core solubility and

stability characteristics of BAY-2413555, a selective positive allosteric modulator of the M2

muscarinic acetylcholine receptor. The data and methodologies presented are compiled from

publicly available scientific literature, primarily the discovery and characterization of BAY-
2413555 as detailed in the Journal of Medicinal Chemistry.

Solubility Profile
The development of BAY-2413555 involved extensive optimization of its physicochemical

properties to ensure suitability for oral administration.[1][2][3] The following table summarizes

the reported solubility data.

Table 1: Solubility of BAY-2413555
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Solvent System Concentration Method Reference

Aqueous Buffer (pH

7.4)
> 200 µM Kinetic Solubility [1]

Simulated Gastric

Fluid (pH 1.2)
Data not available - -

Simulated Intestinal

Fluid (pH 6.8)
Data not available - -

Ethanol Data not available - -

Dimethyl Sulfoxide

(DMSO)
Data not available - -

Note: Specific quantitative data for solvents other than aqueous buffer at pH 7.4 is not detailed

in the primary publication. Further studies would be required to establish a comprehensive

solvent solubility profile.

Experimental Protocol: Kinetic Solubility Assay
The kinetic solubility of BAY-2413555 was determined using a high-throughput method.

Methodology:

Compound Preparation: A stock solution of BAY-2413555 was prepared in dimethyl sulfoxide

(DMSO).

Assay Plate Preparation: The DMSO stock solution was serially diluted in DMSO.

Solubility Determination: An aliquot of each DMSO solution was added to an aqueous buffer

(pH 7.4) and shaken for a specified period.

Analysis: The resulting solutions were analyzed by nephelometry or a similar light-scattering

technique to detect precipitation. The highest concentration at which no precipitation was

observed was reported as the kinetic solubility.

Workflow for Kinetic Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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